Cas no 2382495-51-2 ((2S,4R)-1-(tert-butoxy)carbonyl-4-(carboxymethyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4R)-1-(tert-butoxy)carbonyl-4-(carboxymethyl)pyrrolidine-2-carboxylic acid
• CAS No: 2382495-51-2
• MF: C₁₂H₁₉NO₆
• MW: 273.28236413002
• CID: 5174990
• PubChem ID: 165903939
• Update Time: 2025-05-19

(2S,4R)-1-(tert-butoxy)carbonyl-4-(carboxymethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylic acid, 4-(carboxymethyl)-, 1-(1,1-dimethylethyl) ester, (2S,4R)-
• (2S,4R)-1-(tert-butoxy)carbonyl-4-(carboxymethyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C12H19NO6/c1-12(2,3)19-11(18)13-6-7(5-9(14)15)4-8(13)10(16)17/h7-8H,4-6H2,1-3H3,(H,14,15)(H,16,17)/t7-,8+/m1/s1
• InChI Key： FPEURKVXCIIILU-SFYZADRCSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](CC(O)=O)C[C@H]1C(O)=O

Additional information on (2S,4R)-1-(tert-butoxy)carbonyl-4-(carboxymethyl)pyrrolidine-2-carboxylic acid

Introduction to (2S,4R)-1-(tert-butoxy)carbonyl-4-(carboxymethyl)pyrrolidine-2-carboxylic acid (CAS No. 2382495-51-2)

The compound (2S,4R)-1-(tert-butoxy)carbonyl-4-(carboxymethyl)pyrrolidine-2-carboxylic acid (CAS No. 2382495-51-2) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and chemical reactivity. The tert-butoxy group attached to the carbonyl moiety contributes to the molecule's stability and solubility properties, making it an ideal candidate for various synthetic and analytical purposes.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of complex biomolecules. Its pyrrolidine ring system, combined with the carboxymethyl and carboxylic acid functionalities, provides a versatile platform for the development of novel drugs and advanced materials. Researchers have demonstrated that this compound can be efficiently incorporated into peptide synthesis, offering a promising avenue for the creation of bioactive molecules with tailored properties.

The stereochemistry of this compound, specifically the (2S,4R) configuration, is critical in determining its interactions with biological systems. This configuration ensures optimal binding to target proteins, making it a valuable tool in drug discovery programs targeting specific enzymes or receptors. Recent advancements in asymmetric synthesis have enabled the large-scale production of this compound with high enantiomeric purity, further enhancing its utility in research and industrial applications.

In addition to its role in pharmaceuticals, this compound has found applications in polymer chemistry. The tert-butoxy carbonyl group serves as a protective moiety during polymerization reactions, allowing for precise control over the polymer's structure and properties. This has led to the development of novel polymeric materials with enhanced mechanical strength and thermal stability, which are highly sought after in industries such as electronics and automotive manufacturing.

From a synthetic perspective, the preparation of (2S,4R)-1-(tert-butoxy)carbonyl-4-(carboxymethyl)pyrrolidine-2-carboxylic acid involves a series of carefully optimized reactions. The use of chiral catalysts and advanced purification techniques ensures that the final product meets stringent quality standards. Researchers have also explored alternative synthetic pathways, including enzymatic methods and microwave-assisted synthesis, to improve yield and reduce production costs.

The biological evaluation of this compound has revealed its potential as an inhibitor of key enzymes involved in metabolic disorders. Preclinical studies have demonstrated its ability to modulate enzyme activity without significant off-target effects, suggesting its potential as a lead compound for drug development. Furthermore, its biocompatibility has been confirmed through extensive toxicity studies, paving the way for its use in therapeutic applications.

In conclusion, (2S,4R)-1-(tert-butoxy)carbonyl-4-(carboxymethyl)pyrrolidine-2-carboxylic acid (CAS No. 2382495-51-2) is a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its unique structure, stereochemistry, and functional groups make it an essential tool for researchers aiming to develop innovative solutions in pharmaceuticals, materials science, and beyond. As ongoing research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.